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Compound of Interest

Compound Name: Biotin-PEG6-Acid

Cat. No.: B606146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and an overview
of the applications for Biotin-PEG6-Acid. The information is intended to support researchers,
scientists, and professionals in the field of drug development in the safe and effective use of
this versatile bioconjugation reagent.

Chemical and Physical Properties

Biotin-PEG6-Acid is a heterobifunctional molecule that contains a biotin moiety, a hydrophilic
hexaethylene glycol (PEG6) spacer, and a terminal carboxylic acid group. This structure allows
for the biotinylation of molecules containing primary amine groups, once the carboxylic acid is
activated. The PEG spacer enhances solubility in agueous media and provides a flexible arm to
minimize steric hindrance.[1][2]

Table 1: Chemical and Physical Properties of Biotin-PEG6-Acid
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Property Value Reference
CAS Number 1352814-10-8 [1]I3]
Molecular Formula C25H45N3010S [3]
Molecular Weight 579.7 g/mol

White to off-white solid, may
Appearance .

appear sticky
Purity =95% or 98%
Solubility Soluble in water and DMSO

Store at -20°C or -5°C, keep in
Storage

a dry place and avoid sunlight

Safety and Handling

According to the available Safety Data Sheets (SDS), Biotin-PEG6-Acid and similar biotin-
PEG compounds are not classified as hazardous substances. However, as with all laboratory
chemicals, it is essential to follow good laboratory practices and take appropriate safety
precautions.

Hazard Identification

Biotin-PEG6-Acid is not considered a hazardous substance or mixture.

Personal Protective Equipment (PPE)

To ensure safe handling, the following personal protective equipment is recommended:
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.
» Skin Protection: Wear chemical-resistant gloves and impervious clothing.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator. In case of dust formation, a respirator is necessary.
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Handling and Storage

o Handling: Handle in a well-ventilated place, preferably in a chemical fume hood. Avoid
contact with skin and eyes, and avoid the formation of dust and aerosols. Wash thoroughly
after handling.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.
Recommended storage temperatures are -20°C or -5°C.

First Aid Measures
Table 2: First Aid Procedures for Biotin-PEG6-Acid Exposure

Exposure Route First Aid Measures

Move the victim into fresh air. If breathing is
] difficult, give oxygen. If not breathing, give
Inhalation o o
artificial respiration and consult a doctor

immediately.

) Take off contaminated clothing immediately.
Skin Contact .
Wash off with soap and plenty of water.

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
e Special Hazards: Under fire conditions, may decompose and emit toxic fumes.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
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Accidental Release Measures

o Personal Precautions: Avoid dust formation and contact with the substance. Use personal
protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.

» Methods for Cleaning Up: Collect and arrange for disposal. Keep in suitable, closed
containers for disposal.

Applications and Experimental Protocols

Biotin-PEG6-Acid is a valuable tool in various research and drug development applications,
primarily due to its ability to link molecules to the biotin-avidin system.

Bioconjugation

The carboxylic acid group of Biotin-PEG6-Acid can be activated to react with primary amines
on proteins, peptides, and other molecules to form stable amide bonds. This process, known as
biotinylation, is a fundamental technique in bioconjugation.

Experimental Protocol: General Amine Biotinylation

This protocol describes a general procedure for conjugating Biotin-PEG6-Acid to a protein
containing primary amines.

o Activation of Carboxylic Acid:

o Dissolve Biotin-PEG6-Acid in an anhydrous organic solvent such as dimethylformamide
(DMF) or dimethyl sulfoxide (DMSO).

o Add a 1.1 to 1.5-fold molar excess of a carbodiimide coupling agent (e.g., EDC, DCC) and
an N-hydroxysuccinimide (NHS) or a water-soluble equivalent (Sulfo-NHS).

o Allow the reaction to proceed for 1-4 hours at room temperature to form the NHS-ester
intermediate.
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» Conjugation to Protein:

o Dissolve the amine-containing protein in a suitable buffer (e.g., phosphate-buffered saline,
PBS) at a pH of 7.2-8.5.

o Add the activated Biotin-PEG6-NHS ester to the protein solution. The molar ratio of the
biotin reagent to the protein should be optimized for the specific application.

o Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C.
 Purification:

o Remove excess, unreacted biotinylation reagent using dialysis, size-exclusion
chromatography, or another suitable purification method.

PROTAC Synthesis

Biotin-PEG6-Acid is utilized as a linker in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). PROTACSs are heterobifunctional molecules that recruit a target protein to an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein
by the proteasome.

Experimental Workflow: PROTAC Synthesis

The synthesis of a PROTAC using Biotin-PEG6-Acid as a linker typically involves a multi-step
process where the linker connects a ligand for the target protein to a ligand for an E3 ligase.

PROTAC Synthesis Workflow

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of a PROTAC molecule using Biotin-PEG6-
Acid as a linker.

Targeted Drug Delivery

The biotin moiety of Biotin-PEG6-Acid can be used to target drugs to cells that overexpress
biotin receptors, such as many types of cancer cells. By conjugating a therapeutic agent to
Biotin-PEG6-Acid, the drug can be selectively delivered to the target cells, potentially
increasing efficacy and reducing off-target side effects.

Signaling Pathway: Biotin-Mediated Targeted Drug Delivery

The general principle of biotin-mediated drug delivery involves the binding of the biotinylated
drug conjugate to the biotin receptor on the cell surface, followed by internalization.
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Biotin-Mediated Targeted Drug Delivery
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Caption: A simplified diagram illustrating the mechanism of biotin-mediated targeted drug
delivery to cancer cells.

Conclusion

Biotin-PEG6-Acid is a valuable and versatile tool for researchers in the life sciences. Its
favorable safety profile, coupled with its utility in bioconjugation, PROTAC development, and
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targeted drug delivery, makes it an important reagent in the development of novel therapeutics
and research probes. Adherence to the safety and handling guidelines outlined in this
document is crucial for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606146#biotin-peg6-acid-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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